Cas no 65642-48-0 (Propan-2-yl 3-hydroxy-1-benzothiophene-2-carboxylate)

• Product Name: Propan-2-yl 3-hydroxy-1-benzothiophene-2-carboxylate
• CAS No: 65642-48-0
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 2794281
• PubChem ID: 71370369
• Update Time: 2025-04-21

Propan-2-yl 3-hydroxy-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID30793357
• Propan-2-yl 3-hydroxy-1-benzothiophene-2-carboxylate
• 65642-48-0

• Inchi： 1S/C12H12O3S/c1-7(2)15-12(14)11-10(13)8-5-3-4-6-9(8)16-11/h3-7,13H,1-2H3
• InChI Key： NVNFRKLLTLSKRP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)C)=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 236.05071541Da
• Monoisotopic Mass: 236.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.8Ų